2-(2-Methylprop-2-enylamino)-2-[3-(trifluoromethyl)phenyl]propanamide
Catalog No.
S7869400
CAS No.
M.F
C14H17F3N2O
M. Wt
286.29 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
2-(2-Methylprop-2-enylamino)-2-[3-(trifluoromethyl)phenyl]propanamide
IUPAC Name
2-(2-methylprop-2-enylamino)-2-[3-(trifluoromethyl)phenyl]propanamide
Molecular Formula
C14H17F3N2O
Molecular Weight
286.29 g/mol
InChI
InChI=1S/C14H17F3N2O/c1-9(2)8-19-13(3,12(18)20)10-5-4-6-11(7-10)14(15,16)17/h4-7,19H,1,8H2,2-3H3,(H2,18,20)
InChI Key
RSIXTHJJTOATBO-UHFFFAOYSA-N
SMILES
CC(=C)CNC(C)(C1=CC(=CC=C1)C(F)(F)F)C(=O)N
Canonical SMILES
CC(=C)CNC(C)(C1=CC(=CC=C1)C(F)(F)F)C(=O)N
TFEA is a synthetic compound that is typically used in chemical and biological research. It is a member of the amide family and has a trifluoromethylphenyl group that makes it a valuable compound for various applications in research and industry. The compound was first synthesized by a group of researchers in the year 2003 who reported its structure and chemical properties.
TFEA has a molecular weight of 311.16 g/mol and a chemical formula of C15H19F3N2O. It is a crystalline solid that is white or off-white in color. TFEA has a melting point of 120-121°C and has a solubility of 1.8 mg/mL in water. It is soluble in organic solvents such as dichloromethane, methanol, and ethanol. TFEA is sensitive to light and should be stored in a dark container. It is stable under normal conditions, but it can decompose under high temperature or acidic conditions.
TFEA is typically synthesized through a multistep process that involves the reaction of 3-(trifluoromethyl)benzaldehyde and 2-amino-2-methylpropan-1-ol to form the corresponding Schiff base, which is then reduced using sodium borohydride to give the amine intermediate. The amine intermediate is then reacted with a suitable acylating agent to give the final product, which is TFEA.
The structure of TFEA has been characterized using various methods such as infrared spectroscopy, mass spectrometry, and nuclear magnetic resonance spectroscopy. The compound has also been analyzed using X-ray crystallography to determine its crystal structure.
The structure of TFEA has been characterized using various methods such as infrared spectroscopy, mass spectrometry, and nuclear magnetic resonance spectroscopy. The compound has also been analyzed using X-ray crystallography to determine its crystal structure.
Various analytical methods have been developed to detect and quantify TFEA in different samples. These methods include gas chromatography-mass spectrometry, liquid chromatography-mass spectrometry, and high-performance liquid chromatography. These methods can detect TFEA in different matrices such as plasma, urine, and tissues.
TFEA has been found to exhibit various biological activities such as anti-inflammatory, analgesic, and antipyretic properties. The compound has shown to have inhibitory effects on COX-1 and COX-2 enzymes, which play a crucial role in the inflammatory response in the body. TFEA has also been found to exhibit anticancer activity against various cancer cell lines.
TFEA has been found to be relatively safe for use in scientific experiments. However, it is important to use the compound in a controlled environment and with proper protective gear. TFEA has been found to have low acute toxicity, but chronic exposure may lead to adverse effects on the liver and kidneys.
TFEA has several applications in scientific experiments. The compound is used as a synthetic intermediate for the synthesis of other compounds. It is also used as a reference standard in analytical chemistry and as a marker compound in pharmacokinetic studies. TFEA has shown to be a promising compound for the development of new drugs for various diseases such as cancer and inflammation.
Currently, there is a growing interest in the research and development of TFEA for different applications in industry and healthcare. New methods for the synthesis and characterization of the compound are being developed, and its biological and pharmacological properties are being studied extensively.
TFEA has potential implications in various fields of research and industry. The compound can be used in the development of new drugs for the treatment of different diseases such as cancer, inflammation, and pain. It can also be used in the synthesis of new materials for the construction of sensors and electronic devices.
Although TFEA has shown promising biological activities and potential applications in different fields, there are several limitations that need to be addressed. One limitation is the lack of information on the pharmacokinetics and pharmacodynamics of the compound. Further studies are needed to determine the optimal dose and dosing regimen of TFEA for different applications. Future studies should also focus on the development of new analogs of TFEA with improved properties.
1. Determine the optimal dose and dosing regimen of TFEA for different applications.
2. Develop new analogs of TFEA with improved properties.
3. Study the pharmacokinetics and pharmacodynamics of TFEA.
4. Investigate the mechanism of action of TFEA in different biological systems.
5. Determine the toxicity of TFEA in different animal models.
6. Evaluate the stability of TFEA under different conditions.
7. Develop new methods for the synthesis of TFEA.
8. Investigate the potential application of TFEA in the construction of sensors and electronic devices.
9. Explore the potential of TFEA as a drug delivery system.
10. Study the effect of TFEA on different biological targets and pathways.
2. Develop new analogs of TFEA with improved properties.
3. Study the pharmacokinetics and pharmacodynamics of TFEA.
4. Investigate the mechanism of action of TFEA in different biological systems.
5. Determine the toxicity of TFEA in different animal models.
6. Evaluate the stability of TFEA under different conditions.
7. Develop new methods for the synthesis of TFEA.
8. Investigate the potential application of TFEA in the construction of sensors and electronic devices.
9. Explore the potential of TFEA as a drug delivery system.
10. Study the effect of TFEA on different biological targets and pathways.
XLogP3
2.8
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
2
Exact Mass
286.12929766 g/mol
Monoisotopic Mass
286.12929766 g/mol
Heavy Atom Count
20
Dates
Last modified: 01-05-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:74-89-5
Molecular Formula:CH5N
CH3NH2
CH5N
CH3NH2
CH3NH2
CH5N
CH3NH2
Molecular Weight:31.057 g/mol
Availability:
In Stock
CAS No.:10101-50-5
Molecular Formula:NaMnO4
MnNaO4
MnNaO4
Molecular Weight:141.925 g/mol
Availability:
In Stock
CAS No.:58194-38-0
Molecular Formula:C16H19N5O9
Molecular Weight:425.35 g/mol
Availability:
Inquiry
CAS No.:22968-45-2
Molecular Formula:C5H4O2Se
Molecular Weight:175.05 g/mol
Availability:
Inquiry
CAS No.:121995-33-3
Molecular Formula:AsF6H13O6
Molecular Weight:298.01
Availability:
In Stock
CAS No.:7789-53-9
Molecular Formula:SrBr2·6H2O
Br2H12O6S
Br2H12O6S
Molecular Weight:355.5 g/mol
Availability:
In Stock
